Cas no 1157062-22-0 (3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1157062-22-0
• MF: C₉H₈BrN₃S
• MW: 270.14891910553
• CID: 5206022
• PubChem ID: 43663912
• Update Time: 2025-06-08

3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
• 3-bromo-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• 1,2,3-Thiadiazole-4-methanamine, N-(3-bromophenyl)-
• 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C9H8BrN3S/c10-7-2-1-3-8(4-7)11-5-9-6-14-13-12-9/h1-4,6,11H,5H2
• InChI Key： FQSQKKVISQQAOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NCC1=CSN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 2.6
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline

3-Bromo-N-(1,2,3-Thiadiazol-4-yl)methylaniline: A Comprehensive Overview

3-Bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline (CAS No. 1157062-22-0) is a versatile organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, including a bromine atom and a thiadiazole moiety, which contribute to its chemical reactivity and biological activity. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline, drawing on the latest research findings to provide a detailed and up-to-date analysis.

Chemical Structure and Properties

The molecular formula of 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline is C₉H₈BrN₃S. The compound features a bromine atom at the 3-position of the aniline ring and a thiadiazole moiety attached to the nitrogen atom of the aniline ring. The presence of these functional groups imparts unique chemical properties to the molecule. The bromine atom can serve as a leaving group in substitution reactions, while the thiadiazole ring provides electron-withdrawing effects that influence the compound's reactivity and stability.

The physical properties of 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline include its melting point, solubility in various solvents, and spectral characteristics. Recent studies have reported that the compound has a melting point of approximately 150°C and is moderately soluble in organic solvents such as dichloromethane and dimethylformamide (DMF). These properties make it suitable for use in a wide range of synthetic transformations and analytical techniques.

Synthesis Methods

The synthesis of 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-bromobenzoyl chloride with 4-aminothiadiazole in the presence of a base such as triethylamine. This reaction proceeds via an amide formation step followed by reduction to form the desired aniline derivative.

An alternative approach involves the coupling of 3-bromobenzonitrile with 4-aminothiadiazole using palladium-catalyzed conditions. This method has gained popularity due to its high efficiency and mild reaction conditions. Recent advancements in catalytic systems have further improved the yield and selectivity of this reaction, making it a preferred choice for large-scale synthesis.

Biological Activity and Applications

The biological activity of 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline has been extensively studied in recent years. Research has shown that compounds containing thiadiazole moieties exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The bromine atom in the structure can enhance these activities by modulating the compound's interaction with biological targets.

In antimicrobial studies, 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline has demonstrated significant activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of cell wall integrity and inhibition of essential metabolic pathways. These findings have led to increased interest in developing novel antimicrobial agents based on this scaffold.

In cancer research, compounds with similar structures have shown promise as potential anticancer agents. The thiadiazole moiety can interact with specific proteins involved in cell proliferation and apoptosis pathways. Studies have indicated that derivatives of 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline can selectively target cancer cells while sparing normal cells, making them attractive candidates for further development.

Analytical Techniques

The characterization of 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline requires a combination of analytical techniques to ensure accurate identification and purity assessment. Common methods include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

NMR spectroscopy provides detailed information about the molecular structure by analyzing the chemical shifts and coupling constants of hydrogen and carbon atoms. MS is used to determine the molecular weight and confirm the presence of specific functional groups. HPLC is employed for purity assessment and quantification of impurities in synthesized samples.

Potential Applications in Drug Discovery

The unique properties of 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline make it an attractive starting point for drug discovery efforts. Its ability to modulate biological targets through specific interactions opens up possibilities for developing novel therapeutic agents.

In the field of infectious diseases, derivatives of this compound can be optimized to enhance their antimicrobial activity against multidrug-resistant pathogens. This is particularly important given the growing global threat posed by antibiotic resistance.

In oncology research, compounds based on this scaffold can be designed to target specific cancer pathways with high selectivity. Preclinical studies have shown promising results in inhibiting tumor growth and inducing apoptosis in various cancer models.

Conclusion

3-Bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline (CAS No. 1157062-22-0) is a multifaceted organic compound with significant potential in chemical synthesis and pharmaceutical applications. Its unique structural features contribute to its chemical reactivity and biological activity, making it an important molecule for further research and development.